4-amino-5-chloropyridine-2-carboxylic acid hydrochloride
Description
4-Amino-5-chloropyridine-2-carboxylic acid hydrochloride is an organic compound and a derivative of pyridine . It is characterized by the presence of an amino group (-NH2) and a chlorine atom (-Cl) attached to the pyridine ring . It can be used to prepare inhibitors of the EGFr and c-erbB-2 . It can also be used to synthesize modulators of GHSr-1a for the treatment of type II diabetes and obesity .
Synthesis Analysis
The synthesis of 4-amino-5-chloropyridine-2-carboxylic acid hydrochloride involves heating 2-chloropyridine in an acetic acid medium to about 50 degrees Celsius, with 30% hydrogen peroxide to 2-Chloropyridine-N-oxide . The pyridine ring 4 carbon atoms are activated, making it easy to introduce functional groups .Molecular Structure Analysis
The molecular structure of 4-amino-5-chloropyridine-2-carboxylic acid hydrochloride is characterized by a pyridine ring with an amino group and a chlorine atom attached to it . The molecular formula is C5H5ClN2 .Chemical Reactions Analysis
4-Amino-5-chloropyridine-2-carboxylic acid hydrochloride readily undergoes Suzuki-Miyaura coupling with phenylboronic acid . It can also react with amines to form amides .Physical And Chemical Properties Analysis
4-Amino-5-chloropyridine-2-carboxylic acid hydrochloride is a solid substance . Its molecular weight is 172.57 . It has a storage class code of 13, which means it is non-combustible solids .Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing .
Future Directions
4-Amino-5-chloropyridine-2-carboxylic acid hydrochloride and its pharmaceutical and pesticide intermediates have the advantages of high biological activity, low toxicity, long-lasting period, and easy degradation in the environment, so they have broad application prospects in agricultural production .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-5-chloropyridine-2-carboxylic acid hydrochloride involves the conversion of 2-chloronicotinic acid to the target compound through a series of reactions.", "Starting Materials": [ "2-chloronicotinic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sulfamic acid", "Sodium carbonate", "Ammonium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2-chloronicotinic acid to 2-chloronicotinic acid hydrazide using hydrazine hydrate and ethanol", "Step 2: Diazotization of 2-chloronicotinic acid hydrazide using sodium nitrite and hydrochloric acid to form 2-chloronicotinic acid diazonium chloride", "Step 3: Reaction of 2-chloronicotinic acid diazonium chloride with sulfamic acid to form 4-amino-5-chloropyridine-2-carboxylic acid sulfamic acid salt", "Step 4: Conversion of 4-amino-5-chloropyridine-2-carboxylic acid sulfamic acid salt to 4-amino-5-chloropyridine-2-carboxylic acid hydrochloride using sodium carbonate and hydrochloric acid", "Step 5: Purification of 4-amino-5-chloropyridine-2-carboxylic acid hydrochloride using ammonium chloride and water" ] } | |
CAS RN |
2419176-23-9 |
Product Name |
4-amino-5-chloropyridine-2-carboxylic acid hydrochloride |
Molecular Formula |
C6H6Cl2N2O2 |
Molecular Weight |
209 |
Purity |
97 |
Origin of Product |
United States |
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